Cas no 147059-47-0 (Rocaglamide J)

Rocaglamide J is a bioactive flavonoid derivative isolated from the Aglaia genus, known for its potent antitumor and anti-inflammatory properties. It exhibits selective inhibition of eukaryotic translation initiation, making it a promising candidate for cancer research. Its unique mechanism of action and high specificity underscore its potential in therapeutic development and molecular studies.

Rocaglamide J structure

Product Name:Rocaglamide J

CAS No:147059-47-0

MF:C₂₈H₂₈O₈

MW:492.517128944397

CID:4700976

PubChem ID:4132

Update Time:2025-06-19

Rocaglamide J Chemical and Physical Properties

Names and Identifiers

- Aglafoline
- Methyl rocaglate
- AGLAFOLIN
- Rocaglamide J
- CMLDBU00002646
- methyl(1r,2r,3s,3ar,8bs)-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3,3a,8b-tetrahydro-1h-benzo[b]cyclopenta[d]furan-2-carboxylate
- methyl (1R,2R,3S,3aR,8bS)-1,8b-dihydroxy-6,8-dimethoxy-3a-(4-methoxyphenyl)-3-phenyl-2,3,3a,8b-tetrahydro-1H-benzo[b]cyclopenta[d]furan-2-carboxylate
- NSC695795
- CMLD2_000263
- BDBM50397434
- 147059-47-0
- SCHEMBL18835920
- Inchi： 1S/C28H28O8/c1-32-18-12-10-17(11-13-18)28-23(16-8-6-5-7-9-16)22(26(30)35-4)25(29)27(28,31)24-20(34-3)14-19(33-2)15-21(24)36-28/h5-15,22-23,25,29,31H,1-4H3
- InChI Key： VFTGDXPPYSWBSO-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=C(C=2C2(C(C(C(=O)OC)C(C3C=CC=CC=3)C12C1C=CC(=CC=1)OC)O)O)OC)OC

Computed Properties

Exact Mass: 492.17841785g/mol
Monoisotopic Mass: 492.17841785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 36
Rotatable Bond Count: 7
Complexity: 778
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 104

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